![molecular formula C18H17NO4 B4139219 N-(3-methoxyphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide](/img/structure/B4139219.png)
N-(3-methoxyphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide
Overview
Description
N-(3-methoxyphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide, also known as MI-2, is a small molecule inhibitor that targets the MALT1 paracaspase. MALT1 is a key signaling protein that is involved in the activation of the NF-κB pathway, which is a critical regulator of immune responses. MI-2 has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of various diseases, including cancer and autoimmune disorders.
Mechanism of Action
N-(3-methoxyphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide targets the MALT1 paracaspase, which is a key signaling protein that is involved in the activation of the NF-κB pathway. The NF-κB pathway is a critical regulator of immune responses and is involved in the development of various diseases, including cancer and autoimmune disorders. By inhibiting MALT1, this compound blocks the activation of the NF-κB pathway, leading to the suppression of inflammation and the inhibition of cancer cell growth.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activation of the NF-κB pathway, leading to the suppression of inflammation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the proliferation of cancer cells and to induce cell cycle arrest in the G1 phase.
Advantages and Limitations for Lab Experiments
N-(3-methoxyphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide has several advantages for lab experiments. It is a small molecule inhibitor that is easy to synthesize and has good solubility in aqueous solutions. This compound has also been shown to be effective in preclinical models of various diseases, making it a promising therapeutic agent for further study.
One limitation of this compound is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known. Additionally, this compound may have off-target effects that could lead to unintended consequences.
Future Directions
There are several future directions for the study of N-(3-methoxyphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide. One potential application is in the treatment of cancer. This compound has shown promising results in preclinical models of various types of cancer, and further studies are needed to determine its efficacy in humans.
Another potential application for this compound is in the treatment of autoimmune disorders. This compound has been shown to be effective in animal models of rheumatoid arthritis and multiple sclerosis, and further studies are needed to determine its potential as a therapeutic agent for these diseases.
Finally, this compound may have applications in the field of immunotherapy. By targeting the MALT1 paracaspase, this compound may be able to enhance the immune response to cancer cells and other pathogens, leading to improved outcomes for patients.
In conclusion, this compound is a small molecule inhibitor that targets the MALT1 paracaspase and has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of cancer and autoimmune disorders. Further studies are needed to determine its safety and efficacy in humans and to explore its potential applications in the field of immunotherapy.
Scientific Research Applications
N-(3-methoxyphenyl)-3-methyl-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide has been extensively studied in preclinical models for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cell lines, including lymphoma, multiple myeloma, and breast cancer. This compound has also been shown to be effective in suppressing inflammation in animal models of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis.
properties
IUPAC Name |
N-(3-methoxyphenyl)-3-methyl-1-oxo-4H-isochromene-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO4/c1-18(11-12-6-3-4-9-15(12)16(20)23-18)17(21)19-13-7-5-8-14(10-13)22-2/h3-10H,11H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHGYQZOVAJOWTB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=CC=CC=C2C(=O)O1)C(=O)NC3=CC(=CC=C3)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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